Cas no 929635-71-2 (5-(4-FLUOROPHENYL)-2H-PYRAZOL-3-YLAMINE)

• Product Name: 5-(4-FLUOROPHENYL)-2H-PYRAZOL-3-YLAMINE
• CAS No: 929635-71-2
• MF: C₉H₈FN₃
• MW: 177.178324699402
• CID: 1981839
• PubChem ID: 2759138
• Update Time: 2025-04-21

5-(4-FLUOROPHENYL)-2H-PYRAZOL-3-YLAMINE Chemical and Physical Properties

Names and Identifiers

• 5-(4-FLUOROPHENYL)-2H-PYRAZOL-3-YLAMINE
• 3-(4-fluorophenyl)-1H-pyrazol-5-amine(SALTDATA: FREE)
• AKOS022358425
• 5-amino-3-(4-fluorophenyl)-1h-pyrazole
• 5-Amino-3-(4-fluorophenyl)pyrazole, 97%
• QYEHDCXFXONDPV-UHFFFAOYSA-N
• MFCD01023677
• 3-(4-fluorophenyl)-1H-pyrazole-5-amine
• AKOS000195018
• CS-W017371
• STK312161
• SY014180
• AB07983
• EN300-92986
• 929635-71-2
• 3-Amino-5-(4-fluorophenyl)-1H-pyrazole
• DTXSID00374657
• J-510700
• 5-(4-fluorophenyl)-1H-pyrazol-3-amine
• BCP08574
• 72411-52-0
• 1H-Pyrazol-3-amine,5-(4-fluorophenyl)-
• 3-(4-fluorophenyl)-1H-pyrazol-5-amine
• SCHEMBL244618
• DB-347570
• 5-Amino-3-(4-fluorophenyl)pyrazole
• Z317042236
• TS-02451
• BBL038502
• LB-0732
• 1242422-48-5

• Inchi： 1S/C9H8FN3/c10-7-3-1-6(2-4-7)8-5-9(11)13-12-8/h1-5H,(H3,11,12,13)
• InChI Key： QYEHDCXFXONDPV-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)C1=CC(N)=NN1

Computed Properties

• Exact Mass: 177.07022543Da
• Monoisotopic Mass: 177.07022543Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 168
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 54.7Ų